Cas no 105088-07-1 (Betamethasone b-D-Glucuronide Sodium Salt)

• Product Name: Betamethasone b-D-Glucuronide Sodium Salt
• CAS No: 105088-07-1
• MF: C₂₈H₃₆FNaO₁₁
• MW: 590.567024230957
• CID: 1070313
• Update Time: 2025-07-02

Betamethasone b-D-Glucuronide Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Betamethasone β-D-Glucuronide Sodium Salt
• BETAMETHASONE B-D-GLUCURONIDE
• 9-Fluoro-11beta,17-dihydroxy-16beta-methyl-3,20-dioxopregna-1,4-dien-21-yl glucosiduronic acid sodium salt
• Betamethasone 2-D-Glucuronide Sodium Salt
• Betamethasone β-D-Glucuronides Sodium Salt
• Betamethasone b-D-Glucuronide Sodium Salt

• Inchi： 1S/C28H37FO11.Na/c1-12-8-16-15-5-4-13-9-14(30)6-7-25(13,2)27(15,29)17(31)10-26(16,3)28(12,38)18(32)11-39-24-21(35)19(33)20(34)22(40-24)23(36)37;/h6-7,9,12,15-17,19-22,24,31,33-35,38H,4-5,8,10-11H2,1-3H3,(H,36,37);/q;+1/p-1/t12-,15-,16-,17-,19?,20?,21?,22?,24?,25-,26-,27-,28-;/m0./s1
• InChI Key： ZEFLDBQGUAWYGO-RPQAGTFSSA-M
• SMILES： [Na+].F[C@@]12[C@]3(C([H])=C([H])C(C([H])=C3C([H])([H])C([H])([H])[C@@]1([H])[C@]1([H])C([H])([H])[C@]([H])(C([H])([H])[H])[C@](C(C([H])([H])OC3([H])C([H])(C([H])(C([H])(C([H])(C(=O)[O-])O3)O[H])O[H])O[H])=O)([C@@]1(C([H])([H])[H])C([H])([H])[C@]2([H])O[H])O[H])=O)C([H])([H])[H]

Experimental Properties

• Melting Point: 245-250°C
• Solubility: DMSO (Slightly), Water (Slightly)

Betamethasone b-D-Glucuronide Sodium Salt Security Information

• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on Betamethasone b-D-Glucuronide Sodium Salt

Comprehensive Overview of Betamethasone b-D-Glucuronide Sodium Salt (CAS No. 105088-07-1): Properties, Applications, and Research Insights

Betamethasone b-D-Glucuronide Sodium Salt (CAS No. 105088-07-1) is a chemically modified derivative of the well-known glucocorticoid betamethasone. This compound is formed by conjugating betamethasone with glucuronic acid, followed by sodium salt formation to enhance solubility and bioavailability. The glucuronide moiety plays a critical role in metabolic pathways, making this derivative particularly valuable in pharmaceutical research and drug development. Researchers and clinicians are increasingly interested in this compound due to its potential applications in targeted drug delivery and improved therapeutic efficacy.

The structural uniqueness of Betamethasone b-D-Glucuronide Sodium Salt lies in its glucuronidation, a process often leveraged to modulate drug pharmacokinetics. This modification can reduce systemic toxicity while maintaining anti-inflammatory and immunosuppressive properties. Recent studies highlight its relevance in precision medicine, especially for conditions requiring localized corticosteroid action. With the growing demand for safer steroid alternatives, this compound has garnered attention in forums and academic discussions, often linked to searches like "betamethasone derivatives for inflammation" or "glucuronide conjugates in drug design."

From a biochemical perspective, the sodium salt form of Betamethasone b-D-Glucuronide ensures better water solubility, facilitating its use in injectable formulations and topical solutions. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize its purity and stability. The compound’s CAS registry number (105088-07-1) is frequently queried in pharmacopoeia databases and chemical regulatory platforms, underscoring its compliance with global standards.

In the context of current research trends, Betamethasone b-D-Glucuronide Sodium Salt is being explored for its role in prodrug strategies. Scientists are investigating how glucuronide derivatives can enhance tissue-specific delivery, minimizing off-target effects—a hot topic in oncological and autoimmune disease research. Online queries such as "betamethasone glucuronide mechanism of action" or "CAS 105088-07-1 solubility data" reflect the compound’s multidisciplinary relevance.

Quality control and synthesis protocols for Betamethasone b-D-Glucuronide Sodium Salt are rigorously documented, with emphasis on GMP-compliant production. Its stability under varying pH conditions and compatibility with biologic matrices make it a candidate for advanced drug formulation studies. Additionally, the compound’s metadata, including its CAS No. (105088-07-1), is often cross-referenced in patent filings and FDA submission documents.

As the pharmaceutical industry shifts toward personalized therapies, derivatives like Betamethasone b-D-Glucuronide Sodium Salt exemplify the fusion of traditional corticosteroids with modern bioconjugation techniques. Its applications span dermatology, ophthalmology, and rheumatology, aligning with search trends such as "steroid glucuronides for eczema" or "anti-inflammatory prodrugs 2024." The compound’s versatility ensures its continued prominence in both academic and industrial settings.

In summary, Betamethasone b-D-Glucuronide Sodium Salt (CAS No. 105088-07-1) represents a sophisticated advancement in corticosteroid chemistry. Its optimized pharmacokinetics, coupled with emerging applications in targeted therapy, position it as a pivotal subject in contemporary pharmaceutical sciences. For researchers navigating drug metabolism or formulation challenges, this compound offers a compelling case study in innovation.